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Compound of Interest

Compound Name: 1,3-Dibenzyl Anthrose

Cat. No.: B13846898

Get Quote

Context:Bacillus anthracis Exosporium Biomarkers & Synthetic Carbohydrate Chemistry

Audience: Medicinal Chemists, Glycobiologists, and Vaccine Development Researchers[1]

Executive Summary
Anthrose (4,6-dideoxy-4-(3-hydroxy-3-methylbutyramido)-2-O-methyl-D-glucopyranose) is the

immunodominant monosaccharide found at the non-reducing terminus of the BclA glycoprotein

oligosaccharide in Bacillus anthracis spores.[1] It serves as a critical biomarker for anthrax

detection and a target for carbohydrate-based vaccines.[1]

The 1,3-Dibenzyl protected form (typically Benzyl 3-O-benzyl-2-O-methyl-4,6-dideoxy-4-amino-

D-glucopyranoside derivatives) represents a strategic synthetic intermediate.[1] Unlike the

native sugar, which is hydrophilic and chemically labile at the anomeric center, the 1,3-dibenzyl

derivative is lipophilic, biologically inert, and chemically locked. This guide delineates the

transition from the synthetic "tool" (protected) to the biological "weapon" (native), emphasizing

the causality behind protection strategies.
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The fundamental difference lies in the masking of the hydroxyl groups at C1 (anomeric) and

C3. Native anthrose requires free hydroxyls for biological recognition (H-bonding), whereas

synthetic manipulation requires orthogonal protection to prevent regiochemical errors.[1]

Comparative Structural Analysis[2]
Feature Native Anthrose 1,3-Dibenzyl Protected Form

IUPAC Name

4,6-dideoxy-4-(3-hydroxy-3-

methylbutyramido)-2-O-methyl-

D-glucopyranose

Benzyl 3-O-benzyl-2-O-methyl-

4,6-dideoxy-4-(...)-D-

glucopyranoside

C1 (Anomeric)

Free hemiacetal (-OH).[1]

Exists as ngcontent-ng-

c567981813="" _nghost-ng-

c1980439775="" class="inline

ng-star-inserted">

mutarotating mixture.

Benzyl glycoside (-OBn).

Locked configuration (usually

ngcontent-ng-c567981813=""

_nghost-ng-c1980439775=""

class="inline ng-star-inserted">

or

).

C2 Position
-OMe (Methyl ether). Native

motif.

-OMe (Methyl ether).[1]

Retained from early synthesis.

C3 Position
Free Secondary Alcohol (-OH).

[1]

Benzyl ether (-OBn).[1]

Protected.

C4 Position Amide (Isovaleryl derivative). Amide (or Azide precursor).

Solubility Water, Methanol (Hydrophilic).
DCM, Toluene, Ethyl Acetate

(Lipophilic).

Molecular Weight ~293.3 g/mol
>470 g/mol (depending on side

chain).

Structural Visualization
The following diagram illustrates the synthetic relationship and structural locking mechanism

provided by benzyl protection.
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Synthetic Utility

Native Anthrose
(Hydrophilic, C1-OH, C3-OH)

1,3-Dibenzyl Anthrose
(Lipophilic, C1-OBn, C3-OBn)

Hydrogenolysis (H2, Pd/C)
Global DeprotectionD-Fucose / D-Galactose

Starting Material

1. Glycosylation (BnOH)
2. Williamson Ether (BnBr)

3. C4 Inversion (Azide)

Click to download full resolution via product page

Figure 1: Synthetic trajectory from precursor to native antigen. The 1,3-dibenzyl form acts as

the stable "storage" and "coupling" module.

Physicochemical Divergence
NMR Spectroscopy Profiles
The most immediate diagnostic difference is observed in Nuclear Magnetic Resonance (NMR)

spectroscopy. The benzyl groups introduce strong aromatic signals and deshielding effects

absent in the native sugar.

Native Anthrose:

1H NMR: Crowded region 3.0–4.0 ppm (ring protons). Anomeric proton (H1) appears as

two signals (

doublet ~5.2 ppm,

doublet ~4.6 ppm) due to mutarotation.

Aromatic Region:Silent (unless conjugated to protein).

1,3-Dibenzyl Form:

1H NMR: Distinct aromatic multiplets (10H) at 7.2–7.4 ppm.

Benzylic Protons: Characteristic AB systems (or singlets) for Ph-CH2-O at 4.5–4.9 ppm.[1]

Anomeric Proton: Single signal (locked anomer), shifted downfield due to the anisotropic

effect of the benzyl ring.
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Stability & Reactivity[1]
Acid Stability: Native anthrose is susceptible to glycosidic hydrolysis in dilute acid. The 1,3-

dibenzyl glycoside is significantly more robust, surviving acidic conditions used to manipulate

other parts of a larger oligosaccharide chain (e.g., removal of silyl groups).

Base Stability: Both forms are generally stable to base, but the protected form allows for the

use of strong bases (e.g., NaH) for further alkylation without affecting the ring hydroxyls.

Experimental Protocols
Protocol A: Synthesis of 1,3-Dibenzyl Protected
Intermediate
Objective: To lock the anomeric center and protect C3 to allow C4 manipulation.

Reagents: D-Glycal or Fucose derivative, Benzyl Bromide (BnBr), Sodium Hydride (NaH),

DMF.

Step 1 (Anomeric Protection): Treat the reducing sugar with Benzyl Alcohol and HCl (Fischer

Glycosylation) to form the Benzyl glycoside (protects C1).

Step 2 (Regioselective Alkylation):

Dissolve C1-protected intermediate in anhydrous DMF at 0°C.

Add NaH (1.2 eq). Stir for 30 min to form the alkoxide at C3 (assuming C2 is already

methylated or protected orthogonally).

Add BnBr (1.1 eq) dropwise.

Monitor: TLC (Hexane:EtOAc 3:1). The product will move significantly higher (higher Rf)

than the starting material.

Workup: Quench with MeOH, extract with Et2O, wash with brine.

Result: 1,3-di-O-benzyl derivative.
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Protocol B: Global Deprotection to Native Anthrose
Objective: Removal of benzyl groups to regenerate the native antigen for biological assays.

Setup: Dissolve 1,3-dibenzyl anthrose (100 mg) in MeOH:EtOAc (1:1, 10 mL).

Catalyst: Add Pd(OH)₂/C (Pearlman's catalyst) or Pd/C (10% w/w loading, 20 mg).

Hydrogenation:

Purge vessel with Argon.

Introduce H₂ gas (balloon pressure or 1 atm).

Stir vigorously at Room Temperature for 12–24 hours.

Note: The amide side chain at C4 is stable to these conditions.

Filtration: Filter through a Celite pad to remove Pd. Rinse with MeOH.[2]

Purification: Concentrate filtrate. The residue is Native Anthrose.

Validation: 1H NMR should show loss of aromatic signals (7.0-7.5 ppm) and benzylic CH2

signals.[1]

Biological Implications: The "Why" of Deprotection
The transition from 1,3-dibenzyl to native anthrose is not merely chemical; it is functional.[1]

Antibody Recognition: The anti-anthrax antibodies (e.g., from vaccinated rabbits) recognize

the specific spatial arrangement of the C2-OMe, C3-OH, and the C4-Amide.[1]

Steric Blockade: In the 1,3-dibenzyl form, the bulky phenyl rings at C1 and C3 sterically

occlude the binding pocket of the antibody. The protected form is immunologically silent.

Vaccine Conjugation: The native form (or a C1-activated derivative) must be used for

conjugation to carrier proteins (like KLH) to ensure the immune system "sees" the correct

epitope.
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Decision Logic: When to use which form?

Experimental Goal

Total Synthesis / Oligosaccharide Assembly Biological Assay / Antibody BindingNMR Characterization / Standard

Use 1,3-Dibenzyl Form

Requires stability
& solubility

Use Native Anthrose

Requires H-bonding
& epitope fit

Sharp signals,
no mutarotation

Click to download full resolution via product page

Figure 2: Workflow decision matrix for selecting the appropriate anthrose derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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